Cas no 2891599-77-0 (Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate
• CAS No: 2891599-77-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6801102
• PubChem ID: 168432938
• Update Time: 2025-06-08

Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-20868
• G15524
• 2891599-77-0
• ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate
• Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate

• Inchi： 1S/C8H10F2N2O2/c1-3-14-7(13)6-4-11-12(5(6)2)8(9)10/h4,8H,3H2,1-2H3
• InChI Key： RTYHUMLKRMFHKX-UHFFFAOYSA-N
• SMILES： FC(N1C(C)=C(C(=O)OCC)C=N1)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate

Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate (CAS No. 2891599-77-0): A Comprehensive Overview

Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate, identified by its CAS number 2891599-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of both difluoromethyl and methyl substituents in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The pyrazole core of Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The introduction of fluorine atoms into the molecule enhances its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists. Specifically, the difluoromethyl group is known to improve binding affinity to biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate has emerged as a promising intermediate in this endeavor. Its structural features make it suitable for further derivatization to create new compounds with enhanced pharmacological properties. For instance, researchers have explored its potential in developing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The synthesis of Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group is particularly challenging due to the reactivity of fluorine-containing compounds. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in facilitating the synthesis of this compound.

The agrochemical industry has also shown interest in Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate due to its potential as a precursor for developing novel pesticides and herbicides. The unique chemical properties of this compound contribute to its effectiveness in controlling pests and weeds while maintaining environmental safety. Recent studies have highlighted its role in creating next-generation agrochemicals that offer higher efficacy with lower environmental impact.

Beyond pharmaceuticals and agrochemicals, Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate has found applications in materials science and industrial chemistry. Its ability to serve as a building block for more complex molecules makes it valuable in the development of advanced materials with specific functionalities. For example, researchers have investigated its use in creating polymers with enhanced thermal stability and mechanical strength.

The future prospects of Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate are promising, with ongoing research aimed at expanding its applications and improving its synthesis methods. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the discovery of new drugs and materials with significant societal benefits. As our understanding of molecular interactions continues to grow, compounds like Ethyl 1-(difluoromethyl)-5-methyl-pyrazole-4-carboxylate will play an increasingly important role in addressing global challenges in health and sustainability.